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Compound of Interest

Compound Name: 2-OCTYL ACRYLATE

Cat. No.: B1582642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for the handling of 2-octyl acrylate. Designed for researchers, scientists, and
professionals in drug development, this document synthesizes critical data on the substance's
physicochemical properties, toxicity, and safe handling protocols. All quantitative data is
presented in structured tables for ease of comparison, and detailed methodologies for key
toxicological experiments are provided. Visual diagrams generated using Graphviz illustrate
experimental workflows and the molecular signaling pathway associated with skin sensitization.

Section 1: Physicochemical and Toxicological
Profile

2-Octyl acrylate is a combustible liquid that may cause allergic skin reactions and respiratory
irritation. It is characterized by a boiling point of approximately 220°C and low water solubility.
The toxicological profile of 2-octyl acrylate has been evaluated through various studies, the
results of which are crucial for establishing safe handling procedures in a laboratory setting.

Physicochemical Properties

A summary of the key physicochemical properties of 2-octyl acrylate is provided in Table 1.
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Property Value Reference
Molecular Formula C11H2002

Molecular Weight 184.28 g/mol

Boiling Point ~220°C

Melting Point <-20°C

Density 0.8754 g/cm3

Vapor Pressure

0.01 mbar at 20°C

Water Solubility

Low (0.01 g/L at 25°C)

Appearance

Colorless to light yellow liquid

Toxicological Data

The acute toxicity of 2-octyl acrylate has been assessed via oral, inhalation, and dermal

routes. It is also a known skin and eye irritant and a skin sensitizer. Quantitative toxicological

data are summarized in Table 2.
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Toxicity

: Result Species Method Reference
Endpoint
Acute Oral LD50: > 5000 o
o Rat Limit Test
Toxicity mg/kg
Acute Inhalation LC50: > 4.7 mg/l Rat OECD Guideline
a
Toxicity (4 h) 403

Acute Dermal

o No data available
Toxicity

) o Causes skin )
Skin Irritation o Rabbit -
irritation

o Causes serious ]
Eye Irritation S Rabbit -
eye irritation

) May cause an
Skin

o allergic skin - -
Sensitization

reaction

Section 2: Experimental Protocols for Toxicological
Assessment

Detailed methodologies for key toxicological assessments are provided below, based on
internationally recognized guidelines.

Acute Oral Toxicity: Limit Test

Objective: To determine the acute oral toxicity of a substance. A limit test is performed to
determine if the LD50 is above a certain dose level (e.g., 5000 mg/kg).

Methodology:
e Animal Selection: Healthy, young adult rats are used.

o Dose Administration: A single dose of the test substance (e.g., 5000 mg/kg) is administered
by gavage to a small group of animals.
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e Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Acute Dermal Toxicity: OECD Guideline 402

Objective: To assess the potential short-term hazards of a chemical substance when exposed
through the skin. This test can be conducted as a limit test or a full dose-response study.

Methodology:
e Animal Selection: Healthy young adult rats, rabbits, or guinea pigs with intact skin are used.

o Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area
of the trunk of the test animals.

o Dose Application: The test substance is applied uniformly over a shaved area of
approximately 10% of the total body surface area. The area is then covered with a porous
gauze dressing and non-irritating tape for a 24-hour period.

» Observation: Animals are observed for signs of toxicity and mortality daily for at least 14
days. Body weights are recorded at least weekly.

o Necropsy: All animals undergo a gross necropsy at the end of the study.
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Acute Dermal Toxicity Workflow (OECD 402)
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Caption: Workflow for Acute Dermal Toxicity Testing (OECD 402).
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Skin Sensitization: Adverse Outcome Pathway (AOP)

The process of skin sensitization by a chemical, such as an acrylate, is understood through an
Adverse Outcome Pathway (AOP). This pathway outlines the key events that lead from the
initial chemical interaction with the skin to the development of an allergic reaction.

The key events in the skin sensitization AOP are:

Haptenation: The small chemical molecule (hapten) penetrates the skin and covalently binds
to skin proteins, forming a hapten-protein complex.

o Keratinocyte Activation: The hapten-protein complexes, along with the chemical itself, can
cause stress and activation of keratinocytes (the main cells of the epidermis). This leads to
the release of pro-inflammatory signaling molecules.

» Dendritic Cell Activation: Dendritic cells (specialized immune cells in the skin) recognize and
internalize the hapten-protein complexes. They become activated and migrate from the skin
to the local lymph nodes.

» T-cell Proliferation and Differentiation: In the lymph nodes, the activated dendritic cells
present the haptenated peptides to naive T-lymphocytes. This leads to the proliferation and
differentiation of allergen-specific T-cells, resulting in sensitization.

Upon subsequent exposure to the same chemical, these memory T-cells are rapidly activated,
leading to the clinical manifestations of allergic contact dermatitis.
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Simplified Signaling Pathway of Acrylate-Induced Skin Sensitization
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Caption: Acrylate-induced skin sensitization pathway.
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Section 3: Safe Handling and Emergency
Procedures

Given the hazardous properties of 2-octyl acrylate, strict adherence to safety protocols is
mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

When handling 2-octyl acrylate, the following PPE should be worn:
e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side shields or chemical goggles.

» Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are
required.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

Handling and Storage

e Avoid contact with skin, eyes, and clothing.
» Keep away from heat, sparks, and open flames.
» Store in a cool, dry, well-ventilated area away from incompatible materials.

o Keep containers tightly closed when not in use.

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation or rash occurs, seek medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
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« In case of inhalation: Move the exposed person to fresh air. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.

 In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek medical attention.

 In case of a spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

Section 4: Conclusion

2-Octyl acrylate is a valuable chemical for various research and development applications.
However, its potential to cause skin and eye irritation, as well as allergic skin reactions,
necessitates careful handling and strict adherence to safety protocols. By understanding its
toxicological profile and implementing the recommended safety measures outlined in this
guide, researchers and scientists can minimize the risks associated with its use. Continuous
vigilance and a proactive approach to safety are paramount when working with this and other
potentially hazardous chemicals.

 To cite this document: BenchChem. [Navigating the Safety Profile of 2-Octyl Acrylate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1582642#health-and-safety-considerations-for-
handling-2-octyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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